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Abstract

MG149 is a potent small molecule inhibitor of histone acetyltransferases (HATSs), specifically
targeting Tip60 (also known as KAT5) and MOF (Males absent on the first, also known as
KATS8). By inhibiting these key epigenetic modifiers, MG149 exerts significant influence over
gene transcription, impacting a variety of cellular processes and signaling pathways. This
technical guide provides an in-depth overview of the core functions of MG149 in transcriptional
regulation, supported by quantitative data, detailed experimental protocols, and visualizations
of the signaling pathways involved.

Core Mechanism of Action: Histone
Acetyltransferase Inhibition

MG149 functions as a competitive inhibitor of histone acetyltransferases, with demonstrated
activity against Tip60 and MOF. Histone acetyltransferases are crucial enzymes that catalyze
the transfer of an acetyl group from acetyl-CoA to lysine residues on histone tails. This
acetylation neutralizes the positive charge of the histones, leading to a more relaxed chromatin
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structure that is generally permissive for gene transcription. By blocking the activity of Tip60
and MOF, MG149 prevents this acetylation, thereby maintaining a more condensed chromatin
state and repressing the transcription of target genes.

Quantitative Data on MG149 Activity

The inhibitory potency of MG149 against its primary targets has been quantified through
various in vitro assays. The half-maximal inhibitory concentration (IC50) and the inhibitory
constant (Ki) are key metrics for assessing its efficacy.

Cell
Target Assay Type Parameter Value (pM) .
Line/System
) In vitro HAT
Tip60 (KAT5) IC50 74
assay
In vitro HAT
MOF (KAT8) IC50 47
assay
In vitro HAT
MOF (KAT8) IC50 15-47
assay
MOF (KAT8) Enzyme kinetics Ki 39+7.7

Impact on Key Sighaling Pathways and Gene
Transcription

MG149 has been shown to modulate several critical signaling pathways, leading to
downstream effects on gene expression and cellular function.

p53 Signaling Pathway

MG149 influences the p53 signaling pathway, a critical regulator of cell cycle arrest and
apoptosis. In response to cellular stress, such as X-ray radiation, MOF can acetylate p53 at
lysine 120 (p53K120ac), which upregulates the expression of pro-apoptotic p53 target genes.
[1] MG149 treatment has been shown to downregulate the expression of MOF, p53, and
p53K120ac.[1] This leads to an upregulation of the anti-apoptotic Bcl-2/BAX ratio, ultimately
suppressing apoptosis.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [MG149's Role in Gene Transcription: A Technical
Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15607072/docs#mg149-s-role-in-gene-transcription-
a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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